5-{3-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[3-[2-(3-methylphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17NO3S2/c1-13-4-2-6-15(10-13)22-8-9-23-16-7-3-5-14(11-16)12-17-18(21)20-19(24)25-17/h2-7,10-12H,8-9H2,1H3,(H,20,21,24)/b17-12-
• InChI Key: BQUDXGJMHGBKEK-ATVHPVEESA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCOC2=CC=CC(=C2)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CC1=CC(=CC=C1)OCCOC2=CC=CC(=C2)/C=C\3/C(=O)NC(=S)S3
• Molecular Formula: C19H17NO3S2
• Molecular Weight: 371.5 g/mol

Description

5-{3-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one, commonly known as "MTB," is a thiazolidinone derivative that has gained attention in recent years due to its potential applications in scientific research. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of MTB is not fully understood, but it has been proposed that it may work by inhibiting the activity of pro-inflammatory cytokines and reactive oxygen species. Additionally, it has been suggested that MTB may induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
MTB has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. Additionally, MTB has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In cancer research, MTB has been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using MTB in laboratory experiments is its relatively low cost and ease of synthesis. Additionally, MTB has been shown to exhibit a wide range of biochemical and physiological effects, making it a versatile compound for use in various research areas. However, one limitation of using MTB is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental setups.

Future Directions

There are several possible future directions for research involving MTB. One direction could be to investigate its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further research could be conducted to elucidate the mechanism of action of MTB and its potential as a cancer therapeutic. Finally, research could be conducted to develop more efficient synthesis methods for MTB and its derivatives.

Synthesis Methods

The synthesis of MTB involves the reaction of 2-(3-methylphenoxy)ethanol with thiourea and 2-hydroxybenzaldehyde in the presence of acetic acid. The resulting product is then treated with acetic anhydride and triethylamine to yield the final compound. This synthesis method has been reported to have a moderate yield and is relatively easy to perform.

Scientific Research Applications

MTB has been found to have various applications in scientific research. It has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, MTB has been shown to have antitumor activity, making it a promising candidate for cancer research.